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Compound of Interest

Compound Name: ML-180

cat. No.: B15604804

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of ML-180, a
potent inverse agonist of the orphan nuclear receptor Liver Receptor Homolog-1 (LRH-1).
Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring
reproducible experimental outcomes.

Introduction to ML-180

ML-180 (also known as SR1848) is a selective inhibitor of LRH-1 (NR5A2) with an ICso of 3.7
MM.[1][2] It demonstrates significantly less activity towards the related steroidogenic factor-1
(SF-1; NR5A1). By repressing LRH-1 activity, ML-180 has been shown to inhibit the expression
of downstream target genes involved in cell proliferation, such as cyclin D1 and cyclin E1, and
steroidogenesis, including CYP19 (Aromatase), GATA3, and GATAA4.[1] This inhibitory action
makes ML-180 a valuable tool for studying LRH-1 dependent signaling pathways and a
potential therapeutic agent in LRH-1-driven cancers.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for ML-180.
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Property Value Reference
Molecular Formula C20H25CIN4O2 [3]
Molecular Weight 388.89 g/mol [3]
Appearance White to off-white solid [2]

Purity >98%

ICso (LRH-1) 3.7 uM [1][2]
Solubility in DMSO =11 mg/mL (= 28.28 mM) [2]

Dissolution Protocols

ML-180 is sparingly soluble in aqueous solutions and requires an organic solvent for the
preparation of stock solutions. Dimethyl sulfoxide (DMSOQ) is the recommended solvent.

Materials Required
e ML-180 powder

e Anhydrous, sterile-filtered DMSO (cell culture grade)
o Sterile, polypropylene microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips

» Vortex mixer

» Water bath or heating block (optional)

e Sonicator (optional)

Protocol for Preparing a Concentrated Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of ML-180 in DMSO.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bioscience.co.uk/product~1796516
https://www.bioscience.co.uk/product~1796516
https://www.targetmol.com/compound/ml-180
https://www.medchemexpress.com/ml-180.html
https://www.targetmol.com/compound/ml-180
https://www.targetmol.com/compound/ml-180
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination, especially if the solution will be used in cell culture.

e Weighing ML-180: Accurately weigh the desired amount of ML-180 powder. To prepare 1 mL
of a 10 mM stock solution, you will need 3.89 mg of ML-180 (Molecular Weight: 388.89 g/mol

).

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
ML-180 powder. For a 10 mM stock, add 1 mL of DMSO for every 3.89 mg of ML-180.

e Dissolution:

o Vortexing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

o Warming (Optional): If the compound does not fully dissolve, warm the solution to 37°C for
5-10 minutes. Intermittently vortex the solution during warming.

o Sonication (Optional): As an alternative or in addition to warming, sonicate the solution in a
water bath for 5-10 minutes.[2] This can help to break up any remaining solid particles.

 Visual Inspection: After dissolution, visually inspect the solution to ensure it is clear and free
of any precipitate.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles. Store as recommended in Section 4.

Protocol for Preparing Working Solutions

For cell-based assays, the concentrated DMSO stock solution must be further diluted in an
agueous medium (e.g., cell culture medium).

o Calculate Dilution: Determine the volume of the DMSO stock solution required to achieve the
desired final concentration in your experimental medium.

o Serial Dilution (Recommended): To avoid precipitation of the compound, perform serial
dilutions. First, dilute the DMSO stock solution in a small volume of the aqueous medium
before adding it to the final volume.
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 Final Dilution: Add the diluted ML-180 solution to the final volume of the experimental
medium and mix gently but thoroughly.

e DMSO Concentration Control: Ensure the final concentration of DMSO in the experimental
medium is non-toxic to the cells (typically < 0.5%). Prepare a vehicle control with the same
final concentration of DMSO to account for any solvent effects.

Storage and Stability

Proper storage of ML-180, both in solid form and in solution, is critical to maintain its chemical
stability and biological activity.

Storage

Form Duration Notes Reference
Temperature

Solid Powder -20°C Up to 3 years Store desiccated. [2]

4°C Short-term

Aliquot to avoid

DMSO Stock
) -80°C Up to 1 year repeated freeze- [2]
Solution
thaw cycles.
-20°C Up to 6 months [1]

Note: Solutions of ML-180 in DMSO should be protected from light.

Visualizations
ML-180 Mechanism of Action: Inhibition of LRH-1
Signaling Pathway

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.targetmol.com/compound/ml-180
https://www.targetmol.com/compound/ml-180
https://www.medchemexpress.com/ml-180.html
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/product/b15604804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inhibits . o
Binds to [nitiates Leads to

|
|
|
|
|
|
|
|
(Inverse Agonist
|
|
|

Downstream Effects:
Target Gene Promoter>— - Decreased Cell Proliferation

- Altered Steroidogenesis

Click to download full resolution via product page

Caption: ML-180 acts as an inverse agonist of LRH-1 in the nucleus, inhibiting its
transcriptional activity.

Experimental Workflow for ML-180 Solution Preparation
and Use
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Caption: Workflow for preparing and storing ML-180 solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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